Cas no 2755718-55-7 (5-(4-Bromophenoxy)-2-fluorobenzoic acid)

• Product Name: 5-(4-Bromophenoxy)-2-fluorobenzoic acid
• CAS No: 2755718-55-7
• MF: C₁₃H₈BrFO₃
• MW: 311.10
• CID: 5081187
• Update Time: 2025-07-19

5-(4-Bromophenoxy)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenoxy)-2-fluorobenzoic acid

• Inchi： 1S/C13H8BrFO3/c14-8-1-3-9(4-2-8)18-10-5-6-12(15)11(7-10)13(16)17/h1-7H,(H,16,17)
• InChI Key： AUTNRTNPFXLSNG-UHFFFAOYSA-N
• SMILES： FC1C=CC(OC2C=CC(=CC=2)Br)=CC=1C(=O)O

Additional information on 5-(4-Bromophenoxy)-2-fluorobenzoic acid

Research Brief on 5-(4-Bromophenoxy)-2-fluorobenzoic acid (CAS: 2755718-55-7): Recent Advances and Applications

5-(4-Bromophenoxy)-2-fluorobenzoic acid (CAS: 2755718-55-7) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromophenoxy and fluorine substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-(4-Bromophenoxy)-2-fluorobenzoic acid as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the incorporation of this compound into the inhibitor scaffold significantly enhanced binding affinity and selectivity, leading to improved pharmacokinetic profiles. The study highlighted the compound's ability to modulate hydrophobic interactions within the BTK active site, underscoring its utility in rational drug design.

In addition to its role in kinase inhibitor development, 5-(4-Bromophenoxy)-2-fluorobenzoic acid has also been explored in the context of PET (positron emission tomography) tracer synthesis. A 2022 study in ACS Chemical Neuroscience reported the successful radiolabeling of this compound with fluorine-18, yielding a promising tracer for imaging neuroinflammation. The tracer exhibited high blood-brain barrier permeability and specific binding to activated microglia, suggesting its potential for diagnosing neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has delved into the compound's physicochemical properties, including its solubility, stability, and reactivity under various conditions. A 2023 paper in Organic Process Research & Development detailed an optimized synthetic route for 5-(4-Bromophenoxy)-2-fluorobenzoic acid, achieving higher yields and purity through the use of palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical production.

Looking ahead, the versatility of 5-(4-Bromophenoxy)-2-fluorobenzoic acid continues to inspire innovative applications. Ongoing studies are investigating its potential as a precursor for covalent inhibitors and proteolysis-targeting chimeras (PROTACs), which represent cutting-edge therapeutic modalities. With its proven utility in diverse research areas, this compound is poised to remain a focal point of chemical biology and drug discovery efforts in the coming years.